2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C25H21NO5/c27-24(28)22(20-11-5-6-15-12-13-30-23(15)20)26-25(29)31-14-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-11,21-22H,12-14H2,(H,26,29)(H,27,28)
• InChI Key: MVUNZCPQPUISJS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2C(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C25H21NO5
• Molecular Weight: 415.4 g/mol
• CAS No.: 2156711-23-6

Description

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is a specialized amino acid derivative featuring a 2,3-dihydrobenzofuran moiety at the 7-position and a fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino functionality. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS) due to its base-labile nature, enabling orthogonal deprotection under mild conditions . The dihydrobenzofuran ring introduces rigidity and conformational constraints, which may enhance binding specificity in bioactive peptides or small-molecule therapeutics. This compound is cataloged as a building block in chemical libraries (e.g., EN300-117967) with a molecular weight of 205.26 g/mol and is typically used in research settings for constructing peptide-based inhibitors or probes .

Biological Activity

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• IUPAC Name: 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-(2,3-dihydrobenzofuran-7-yl)acetic acid
• Molecular Formula: C₁₉H₁₅NO₄
• Molecular Weight: 321.33 g/mol

This compound is characterized by a benzofuran moiety and a fluorenylmethoxycarbonyl group, which may contribute to its biological activities.

Synthesis

The synthesis of this compound typically involves the coupling of 2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid with a fluorenylmethoxycarbonyl amino group. The reaction conditions often include the use of coupling agents and solvents such as DMF or DMSO to facilitate the formation of the amide bond.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of similar benzofuran derivatives. For instance, compounds derived from benzofuran structures have shown varying degrees of activity against Gram-positive bacteria, such as Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentrations (MICs) reported above 256 μg/mL for many derivatives .

Compound	MIC (μg/mL)	Activity Against
Benzofuran Derivative A	>256	S. aureus
Benzofuran Derivative B	>256	E. faecalis
Benzofuran Derivative C	<256	Various Gram-positive strains

Anti-inflammatory Activity

The anti-inflammatory potential of compounds containing benzofuran structures has been noted in literature. These compounds may inhibit pro-inflammatory cytokines and pathways involved in inflammation, suggesting a therapeutic role in conditions like arthritis and other inflammatory diseases.

Cytotoxicity Studies

Cytotoxicity assays have been performed on various cancer cell lines to assess the potential anticancer activity of related compounds. For example, some studies indicated that benzofuran derivatives exhibited selective cytotoxic effects on cancer cells while sparing normal cells .

Cell Line	IC50 (μM)	Selectivity Index
HeLa	15	High
MCF-7	20	Moderate
Normal Fibroblasts	>50	Low

Case Studies

• Case Study on Antimicrobial Efficacy : A study involving derivatives of benzofuran demonstrated that modifications at specific positions on the benzofuran ring could enhance antimicrobial efficacy against resistant strains . The study highlighted the importance of structural diversity in developing effective antimicrobial agents.
• Cytotoxicity Assessment : Another research effort focused on assessing the cytotoxic effects of various benzofuran derivatives on human cancer cell lines. Results indicated that certain modifications significantly increased cytotoxicity against breast cancer cells while maintaining low toxicity to non-cancerous cells .

Comparison with Similar Compounds

Key Observations :

• The dihydrobenzofuran in the target compound provides a balance between rigidity and moderate lipophilicity, making it suitable for mimicking natural substrates in medicinal chemistry .
• Piperazine-containing analogs (e.g., ) offer enhanced solubility due to their aliphatic amine, advantageous for aqueous-phase reactions.
• Cyclohexyl analogs (e.g., ) prioritize lipophilicity, favoring blood-brain barrier penetration in CNS-targeted drugs.